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Vimirogant at a Glance

The table below summarizes the available quantitative data on Vimirogant (VTP-43742), a potent and

selective oral RORγt inhibitor studied for autoimmune disorders [1].

Assay/Parameter Value Description

Binding Affinity (Ki) 3.5 nM High affinity for the RORγt target [1].

Enzymatic Inhibition (IC₅₀) 17 nM Potency in a cell-free enzymatic assay [1].

Cellular Activity (IC₅₀) 57 nM Inhibits Th17 differentiation in mouse splenocytes [1].

Cellular Activity (IC₅₀) 18 nM Inhibits IL-17A secretion from activated human PBMCs [1].

Whole Blood Activity
(IC₅₀)

192 nM Potency in human whole blood assay [1].

Selectivity >1000-

fold

Shows selectivity over related receptors RORα and RORβ

[1].
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The following diagram illustrates the key signaling pathway involved in Th17 cell differentiation and how

Vimirogant exerts its effect.
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This diagram shows that Vimirogant acts upstream by directly inhibiting the master regulator RORγt,

thereby suppressing the entire pathogenic Th17 cell pathway [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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